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Compound of Interest

Compound Name: 2-Bromophenylhydrazine

Cat. No.: B091577 Get Quote

Researchers and professionals in drug development and chemical synthesis frequently

encounter a diverse array of reactive compounds. Among these, 2-Bromophenylhydrazine
and its salts demand a heightened level of caution due to their inherent hazardous properties.

This guide provides an in-depth, experience-driven framework for the safe handling of 2-
Bromophenylhydrazine, focusing on the critical role of Personal Protective Equipment (PPE).

Our objective is to move beyond mere compliance, fostering a deep-seated culture of safety

through a comprehensive understanding of the risks and the rationale behind each protective

measure.

The Chemical Threat Profile of 2-
Bromophenylhydrazine
2-Bromophenylhydrazine hydrochloride is classified as a corrosive substance that can cause

severe skin burns and serious eye damage.[1][2][3][4] The primary routes of exposure are

inhalation, ingestion, and skin or eye contact.[1] Understanding the specific hazards is

paramount to implementing effective safety protocols.

Hazard Identification and GHS Classification:
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Hazard Statement GHS Classification Source

H314: Causes severe skin

burns and eye damage

Skin Corrosion / Irritation,

Category 1B; Serious Eye

Damage / Irritation, Category 1

[1][2][4]

H318: Causes serious eye

damage

Serious Eye Damage /

Irritation, Category 1
[1]

H301: Toxic if swallowed
Acute Toxicity, Oral, Category

3
[3]

H335: May cause respiratory

irritation

Specific target organ toxicity —

single exposure, Category 3
[3]

The corrosive nature of this compound necessitates a multi-faceted approach to safety,

beginning with engineering controls and culminating in the correct selection and use of

personal protective equipment.

The Hierarchy of Controls: A Foundational Safety
Principle
Before detailing specific PPE, it is crucial to contextualize its role within the broader framework

of laboratory safety, known as the hierarchy of controls. PPE is the last line of defense,

employed after engineering and administrative controls have been implemented to minimize

exposure.

Caption: A workflow for determining the appropriate level of PPE for handling 2-
Bromophenylhydrazine.

By adhering to these comprehensive guidelines, researchers can significantly mitigate the risks

associated with handling 2-Bromophenylhydrazine, ensuring a safer laboratory environment

for all.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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